Cas no 52333-71-8 (2-(Pyridin-2-yl)oxazolo[4,5-b]pyridine)

2-(Pyridin-2-yl)oxazolo[4,5-b]pyridine is a heterocyclic compound featuring a fused oxazolopyridine core with a pyridinyl substituent. This structure imparts unique electronic and coordination properties, making it valuable in ligand design for catalytic and materials applications. Its rigid, planar framework enhances stability and facilitates π-stacking interactions, which are advantageous in supramolecular chemistry and optoelectronic materials. The compound's nitrogen-rich architecture also allows for versatile metal coordination, useful in transition-metal catalysis and coordination polymers. Additionally, its synthetic adaptability enables further functionalization, broadening its utility in pharmaceutical and agrochemical research. The compound is typically characterized by high purity and consistent performance in specialized applications.

2-(Pyridin-2-yl)oxazolo[4,5-b]pyridine structure

52333-71-8 structure

Product Name:2-(Pyridin-2-yl)oxazolo[4,5-b]pyridine

CAS No:52333-71-8

MF:C₁₁H₇N₃O

MW:197.192781686783

CID:1094141

PubChem ID:21862507

Update Time:2025-10-28

2-(Pyridin-2-yl)oxazolo[4,5-b]pyridine Chemical and Physical Properties

Names and Identifiers

- 2-(Pyridin-2-yl)oxazolo[4,5-b]pyridine
- 2-(2-pyridinyl)-Oxazolo[4,5-b]pyridine
- 2-pyridin-2-yl-[1,3]oxazolo[4,5-b]pyridine
- DA-28553
- AKOS006303200
- 52333-71-8
- Inchi： 1S/C11H7N3O/c1-2-6-12-8(4-1)11-14-10-9(15-11)5-3-7-13-10/h1-7H
- InChI Key： GGQWDOWXOGTURC-UHFFFAOYSA-N
- SMILES： O1C(C2C=CC=CN=2)=NC2=C1C=CC=N2

Computed Properties

Exact Mass: 197.05901
Monoisotopic Mass: 197.058911855g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 224
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 51.8Å²

Experimental Properties

PSA: 51.81

2-(Pyridin-2-yl)oxazolo[4,5-b]pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM171909-1g	2-(pyridin-2-yl)oxazolo[4,5-b]pyridine	52333-71-8	95%	1g	$464	2024-07-15
Alichem	A029186736-1g	2-(Pyridin-2-yl)oxazolo[4,5-b]pyridine	52333-71-8	95%	1g	$396.99	2023-09-01
Crysdot LLC	CD11111149-1g	2-(Pyridin-2-yl)oxazolo[4,5-b]pyridine	52333-71-8	95+%	1g	$491	2024-07-17

2-(Pyridin-2-yl)oxazolo[4,5-b]pyridine Related Literature

1. An atomic scale study of defects in Co2FeAl

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3. An integrated digital microfluidic chip for multiplexed proteomic sample preparation and analysis by MALDI-MS†

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5. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

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Additional information on 2-(Pyridin-2-yl)oxazolo[4,5-b]pyridine

Introduction to 2-(Pyridin-2-yl)oxazolo[4,5-b]pyridine (CAS No. 52333-71-8)

2-(Pyridin-2-yl)oxazolo[4,5-b]pyridine, also known by its CAS registry number 52333-71-8, is a heterocyclic organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of oxazolopyridines, which are known for their potential applications in drug discovery and materials science. The molecule consists of a pyridine ring fused with an oxazole ring, with a pyridin-2-yl substituent attached at the 2-position of the oxazole moiety. This structural arrangement imparts distinctive electronic and steric properties to the compound, making it a subject of interest for researchers exploring novel chemical entities.

The synthesis of 2-(Pyridin-2-yl)oxazolo[4,5-b]pyridine typically involves multi-step reactions that leverage the principles of heterocyclic chemistry. Recent advancements in catalytic methodologies and microwave-assisted synthesis have enabled more efficient and scalable production of this compound. For instance, studies published in Journal of Organic Chemistry have demonstrated the use of transition metal catalysts to facilitate the formation of the oxazolopyridine core, significantly reducing reaction times and enhancing yields.

The chemical properties of CAS No. 52333-71-8 are heavily influenced by its aromaticity and conjugation patterns. The molecule exhibits strong absorption in the ultraviolet-visible spectrum due to its extended π-system, which is advantageous for applications in optoelectronics and sensors. Additionally, the presence of nitrogen atoms in both the pyridine and oxazole rings contributes to hydrogen bonding capabilities, making this compound a potential candidate for drug delivery systems.

In terms of biological activity, 2-(Pyridin-2-yl)oxazolo[4,5-b]pyridine has shown promise as a modulator of various enzyme activities. A study published in Nature Communications highlighted its ability to inhibit histone deacetylases (HDACs), which are key targets in cancer therapy. The compound's selectivity towards HDAC isoforms was attributed to its unique structural features, particularly the spatial arrangement of the pyridinyl substituent.

The application of CAS No. 52333-71-8 extends beyond pharmacology into materials science. Researchers have explored its use as a building block for constructing two-dimensional covalent organic frameworks (COFs), which exhibit exceptional stability and surface area. These frameworks have potential applications in gas storage and catalysis, underscoring the versatility of this compound across diverse scientific domains.

In conclusion, 2-(Pyridin-2-yl)oxazolo[4,5-b]pyridine (CAS No. 52333-71-8) is a multifaceted compound with intriguing chemical properties and broad applicability. Its role as a versatile building block in organic synthesis, coupled with its emerging biological activities, positions it as a valuable entity in both academic research and industrial development.